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Compound of Interest

Compound Name: z-glu-otbu

Cat. No.: B554398

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Z-Glu-
OtBu (N-Carbobenzyloxy-L-glutamic acid 5-tert-butyl ester), a key reagent in peptide synthesis
and pharmaceutical research. Adherence to these guidelines is crucial for ensuring laboratory
safety and maintaining the integrity of research outcomes.

Chemical Identification and Properties

Z-Glu-OtBu is a derivative of glutamic acid used as a protected amino acid in peptide
synthesis.[1][2] Its chemical structure features a benzyloxycarbonyl (Z) protecting group on the
amine and a tert-butyl (OtBu) ester protecting the side-chain carboxylic acid.

Table 1: Chemical and Physical Properties of Z-Glu-OtBu
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Property Value Source(s)
(2S)-2-
benzyloxy)carbonyllamino}-5
IUPAC Name {[( yioxy) 4 _ )
-tert-butoxy-5-oxopentanoic
acid
Z-L-glutamic acid 5-tert-butyl
Synonyms ester, Cbz-L-glutamic acid 1- [3]
tert-butyl ester
CAS Number 3886-08-6
Molecular Formula C17H23NO6
Molecular Weight 337.37 g/mol
White to off-white crystalline
Appearance
powder
Melting Point 81-87 °C
Soluble in methanol and
Solubility ethanol; insoluble in petroleum
ether.
Boiling Point 522.6 £ 50.0 °C at 760 mmHg
Flash Point 269.9 £ 30.1 °C
Density 1.2+0.1 g/cm3

Hazard Identification and GHS Classification

Z-Glu-OtBu is classified as a hazardous substance under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin and
eye irritation, with the potential for allergic skin reactions and respiratory irritation.

Table 2: GHS Hazard Classification for Z-Glu-OtBu
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Hazard Hazard . .
Hazard Class Signal Word Pictogram
Category Statement
Skin
] o H315: Causes i
Corrosion/Irritatio 2 S Warning GHSO07
skin irritation
n
Serious Eye H319: Causes
Damage/Eye 2 serious eye Warning GHSO07
Irritation irritation
Respiratory or H317: May
Skin 1 cause an allergic  Warning GHSO07
Sensitization skin reaction
Specific Target
- H335: May
Organ Toxicity ] )
_ cause respiratory  Warning GHSO07
(Single o
irritation
Exposure)

Experimental Safety Protocols

While specific experimental safety studies for Z-Glu-OtBu are not extensively published, the
GHS classifications are derived from standardized testing protocols. The following are
representative methodologies for assessing the hazards associated with this compound.

General Methodologies for Hazard Assessment:

o Acute Dermal Irritation/Corrosion: Typically evaluated using OECD Guideline 404. The
substance is applied to the skin of a test animal (commonly a rabbit), and the site is
observed for erythema and edema over a period of up to 14 days.

» Acute Eye Irritation/Corrosion: Assessed according to OECD Guideline 405. The substance
is instilled into the eye of a test animal, and the cornea, iris, and conjunctiva are evaluated
for adverse effects.

o Skin Sensitization: Commonly determined using the Local Lymph Node Assay (LLNA) as
described in OECD Guideline 429. This in vivo method measures the proliferation of
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lymphocytes in the draining lymph nodes of mice following exposure to the test substance.

e Acute Inhalation Toxicity: Evaluated based on OECD Guideline 403. This involves exposing
animals to the substance via inhalation and observing for adverse health effects and

mortality.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's stability.

Handling:
» Handle in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses with side shields or goggles, and a lab coat.

e Avoid the formation of dust and aerosols.

o Use non-sparking tools and prevent the build-up of electrostatic charge.

» Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Recommended storage temperature is between 2-8°C. Some sources suggest storage at
-20°C for long-term stability.

o Keep away from strong oxidizing agents.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when working with Z-Glu-OtBu.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Safety glasses with side shields or chemical

Eye/Face Protection
goggles.

i . Chemical-impermeable gloves (e.g., nitrile
Skin Protection
rubber) and a lab coat.

For operations that may generate dust, a
NIOSH-approved N95 or P1 dust mask is

Respiratory Protection recommended. In cases of insufficient
ventilation, a self-contained breathing apparatus
(SCBA) should be used.

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is necessary.
First Aid Measures:

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation or a rash develops.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.

Spill Response:
o Evacuate personnel from the spill area.
o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.
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For small spills, use appropriate tools to carefully sweep or scoop the material into a suitable
container for disposal.

For large spills, use a shovel to place the material into a convenient waste disposal
container.

Avoid generating dust.

Prevent the material from entering drains or waterways.

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
For large fires, water spray, fog, or foam can be used. Do not use a water jet.

Specific Hazards: Hazardous decomposition products include oxides of carbon (CO, CO2)
and nitrogen (NOX).

Protective Equipment: Firefighters should wear a positive-pressure self-contained breathing
apparatus (SCBA) and full protective gear.

Disposal Considerations

Dispose of Z-Glu-OtBu and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Waste should be handled by a licensed

professional waste disposal service.

Diagrams
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Workflow for Safe Handling of Z-Glu-OtBu
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Caption: Workflow for the safe laboratory handling of Z-Glu-OtBu.
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Logical Relationships in Z-Glu-OtBu Hazard Response
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Caption: Hazard and first aid response relationships for Z-Glu-OtBu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy Z-Glu(OtBu)-OH | 3886-08-6 [smolecule.com]

2. N-Cbz-L-Glutamic acid 5-tert-butyl ester | 3886-08-6 [chemicalbook.com]

3. echemi.com [echemi.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety and
Handling of Z-Glu-OtBu]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554398#z-glu-otbu-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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